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molecular formula C12H12O5 B8121767 5-Allyloxy-isophthalic acid monomethyl ester

5-Allyloxy-isophthalic acid monomethyl ester

Cat. No. B8121767
M. Wt: 236.22 g/mol
InChI Key: DRUUXDYOVBQNKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06660753B2

Procedure details

A mixture of dimethyl 5-allyloxy-isophthalate (3.7 g, 14.9 mmol) in methanol (75 mL) was treated with 1M sodium hydroxide (13.4 mL, 13.4 mmol) and the reaction stirred at room temperature for 16 hours. The mixture was concentrated under vacuum and the resulting residue was dissolved in water. The aqueous layer was washed with ethyl acetate (3×), and then acidified (pH 1) by the addition of aqueous HCl. The aqueous solution was then extracted with ethyl acetate. The organic extract was dried over anhydrous sodium sulfate, filtered and concentrated to afford 2.6 g (74%) of 3-allyloxy-5-(methoxycarbonyl)benzoic acid.
Name
dimethyl 5-allyloxy-isophthalate
Quantity
3.7 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
75 mL
Type
solvent
Reaction Step One
Name
sodium hydroxide
Quantity
13.4 mL
Type
reactant
Reaction Step Two
Name
3-allyloxy-5-(methoxycarbonyl)benzoic acid
Yield
74%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:4][C:5]1[CH:6]=[C:7]([C:15]([O:17][CH3:18])=[O:16])[CH:8]=[C:9]([CH:14]=1)[C:10]([O:12]C)=[O:11])[CH:2]=[CH2:3].[OH-].[Na+]>CO>[CH2:1]([O:4][C:5]1[CH:14]=[C:9]([CH:8]=[C:7]([C:15]([O:17][CH3:18])=[O:16])[CH:6]=1)[C:10]([OH:12])=[O:11])[CH:2]=[CH2:3] |f:1.2|

Inputs

Step One
Name
dimethyl 5-allyloxy-isophthalate
Quantity
3.7 g
Type
reactant
Smiles
C(C=C)OC=1C=C(C=C(C(=O)OC)C1)C(=O)OC
Name
methanol
Quantity
75 mL
Type
solvent
Smiles
CO
Step Two
Name
sodium hydroxide
Quantity
13.4 mL
Type
reactant
Smiles
[OH-].[Na+]

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction stirred at room temperature for 16 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated under vacuum
DISSOLUTION
Type
DISSOLUTION
Details
the resulting residue was dissolved in water
WASH
Type
WASH
Details
The aqueous layer was washed with ethyl acetate (3×)
ADDITION
Type
ADDITION
Details
by the addition of aqueous HCl
EXTRACTION
Type
EXTRACTION
Details
The aqueous solution was then extracted with ethyl acetate
EXTRACTION
Type
EXTRACTION
Details
The organic extract
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
was dried over anhydrous sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 16 h
Name
3-allyloxy-5-(methoxycarbonyl)benzoic acid
Type
product
Smiles
C(C=C)OC=1C=C(C(=O)O)C=C(C1)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 2.6 g
YIELD: PERCENTYIELD 74%
YIELD: CALCULATEDPERCENTYIELD 73.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.